Cas no 1361676-29-0 (5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361676-29-0
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4923436
• Update Time: 2025-10-30

5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-7-1-5(2-8(14)11(7)15)10-3-6(12(18)19)9(16)4-17-10/h1-4H,(H,18,19)
• InChI Key： PMKOWNBJIUVMJN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C(=O)O)C(=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid

Research Briefing on 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid (CAS: 1361676-29-0): Recent Advances and Applications

The compound 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid (CAS: 1361676-29-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinct fluorinated and trichlorophenyl-substituted isonicotinic acid backbone makes it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid as a potent inhibitor of specific enzymatic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in targeting bacterial enzymes involved in cell wall synthesis, suggesting potential applications in combating antibiotic-resistant pathogens. The compound's mechanism of action involves binding to the active site of these enzymes, thereby disrupting their function. This finding is particularly relevant given the growing global threat of antimicrobial resistance.

In addition to its antimicrobial properties, 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid has shown promise in oncology research. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its ability to modulate key signaling pathways in cancer cells, leading to apoptosis and reduced proliferation. The compound's selectivity for cancer cells over normal cells was attributed to its interaction with overexpressed receptors in tumor microenvironments. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

The synthesis of 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid has also been optimized in recent years. Advanced synthetic routes, as described in Tetrahedron Letters (2023), have improved yield and purity while reducing environmental impact. These methodologies often employ green chemistry principles, such as catalytic fluorination and solvent-free reactions, aligning with the pharmaceutical industry's push toward sustainable practices. The availability of high-purity material has facilitated more robust preclinical evaluations.

Despite these advances, challenges remain in the development of 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid as a therapeutic agent. Pharmacokinetic studies indicate that further structural modifications may be necessary to enhance bioavailability and metabolic stability. Researchers are actively exploring prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, 5-Fluoro-2-(3,4,5-trichlorophenyl)isonicotinic acid represents a versatile chemical entity with multiple therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its structure-activity relationships, optimizing its pharmacological properties, and exploring its potential in combination therapies. As the scientific community continues to investigate this compound, it may emerge as a key player in addressing unmet medical needs in infectious diseases and oncology.